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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of barium cyanide (Ba(CN)2z) and calcium cyanide
(Ca(CN)2), focusing on their chemical and physical properties, toxicity, and stability. The
information is intended to assist researchers in selecting the appropriate cyanide compound for
their specific applications based on objective data.

Physicochemical Properties

Barium cyanide and calcium cyanide are both inorganic cyanides with distinct properties that
influence their suitability for various laboratory and industrial processes. A summary of their key
characteristics is presented below.
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Property

Barium Cyanide

Calcium Cyanide

Molecular Formula

Ba(CN)2

Ca(CN)2

Molar Mass 189.36 g/mol [1] 92.1128 g/mol [2]
White powder or crystals (can
Appearance White crystalline powder[1][3] be grayish-black in technical
grade)[2][4]
Decomposes at >350°C[5],
] ] with some sources citing 640
Melting Point 600 °C (1,112 °F; 873 K)[1]

°C (1,184 °F; 913 K) as the

decomposition temperature[2]

Solubility in Water

80 g/100 mL (at 14 °C)[1][3]

Soluble[2][6]

Solubility in Other Solvents

Soluble in alcohol[3]

Soluble in alcohol and weak
acids[2]

ensity ot specified in results : g/cm? (a
Densit Not ified i It 1.853 g/cm3 (at 20 °C)[2
Slowly hydrolyzes in moist air
Stable, but slowly decomposes )
o ) ) to release hydrogen cyanide.
N in air.[3][7] Reacts with acids to )
Stability [2] Reacts with water and

produce toxic hydrogen

cyanide gas.[3]

acids, evolving highly toxic

hydrogen cyanide.[4]

Toxicity and Safety

Both barium cyanide and calcium cyanide are highly toxic. Their primary mechanism of

toxicity is the inhibition of cellular respiration through the cyanide ion's binding to cytochrome

oxidase.
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Toxicity Metric Barium Cyanide Calcium Cyanide

Oral LD50 (Rat) <50 mg/kg[8] 39 mg/kg[2][9]

) ) ) ) Highly toxic.[2] Slowly
Highly toxic by ingestion, ) ) )
] ) ] i ) hydrolyzes in solution or moist
Primary Hazards inhalation, and skin absorption.

[3]

air to release hydrogen

cyanide.[2]

Exposure to either compound can lead to symptoms ranging from headache and dizziness at
low concentrations to paralysis, respiratory arrest, and death at high concentrations.[3][10]

Experimental Protocols

Detailed experimental protocols for specific applications are highly dependent on the nature of
the research. However, general handling procedures for inorganic cyanides should always be
followed.

General Handling Precautions for Barium and Calcium Cyanide:
o Ventilation: All work should be conducted in a well-ventilated fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a lab coat, and safety goggles.

» Acid Incompatibility: Avoid contact with acids, as this will liberate highly toxic hydrogen
cyanide gas.[3][4]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
acids and oxidizing agents.[11]

» Disposal: Dispose of waste in accordance with all local, state, and federal regulations.

Visualizing Cyanide's Mechanism of Action

The primary toxic effect of both barium and calcium cyanide is mediated by the cyanide ion
(CN-). The following diagram illustrates the pathway of cyanide-induced cellular toxicity.
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Caption: Mechanism of Cyanide Toxicity.

The following diagram illustrates a general experimental workflow for handling and using
cyanide salts in a research setting, emphasizing safety and proper procedure.
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Caption: General Lab Workflow for Cyanide Salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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